Cas no 451494-91-0 (7-QUINAZOLINOL, 4-[(3-CHLORO-4-FLUOROPHENYL)AMINO]-6-METHOXY-)

7-QUINAZOLINOL, 4-[(3-CHLORO-4-FLUOROPHENYL)AMINO]-6-METHOXY-, is a quinazoline derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a chloro-fluorophenylamino substitution at the 4-position and a methoxy group at the 6-position, contributing to its selective binding properties. This compound may serve as a key intermediate in the synthesis of kinase inhibitors or other bioactive molecules due to its ability to modulate protein interactions. The presence of both chloro and fluoro substituents enhances its electronic and steric properties, improving target specificity. Its methoxy group further influences solubility and metabolic stability, making it a versatile scaffold for drug development. Suitable for research use under controlled conditions.
7-QUINAZOLINOL, 4-[(3-CHLORO-4-FLUOROPHENYL)AMINO]-6-METHOXY- structure
451494-91-0 structure
Product Name:7-QUINAZOLINOL, 4-[(3-CHLORO-4-FLUOROPHENYL)AMINO]-6-METHOXY-
CAS No:451494-91-0
MF:C15H11ClFN3O2
MW:319.718145608902
CID:3329634
PubChem ID:135738675
Update Time:2025-06-09

7-QUINAZOLINOL, 4-[(3-CHLORO-4-FLUOROPHENYL)AMINO]-6-METHOXY- Chemical and Physical Properties

Names and Identifiers

    • 7-QUINAZOLINOL, 4-[(3-CHLORO-4-FLUOROPHENYL)AMINO]-6-METHOXY-
    • G65240
    • 451494-91-0
    • 4-[(3-chloro-4-fluorophenyl)amino]-6-methoxy-7-Quinazolinol
    • 4-[(3-chloro-4-fluorophenyl)amino]-6-methoxyquinazolin-7-ol
    • SCHEMBL3238800
    • DB-128712
    • 4-((3-Chloro-4-fluorophenyl)amino)-6-methoxyquinazolin-7-ol
    • Inchi： 1S/C15H11ClFN3O2/c1-22-14-5-9-12(6-13(14)21)18-7-19-15(9)20-8-2-3-11(17)10(16)4-8/h2-7,21H,1H3,(H,18,19,20)
    • InChI Key： HIJHWRQHYCERSH-UHFFFAOYSA-N
    • SMILES： ClC1=C(C=CC(=C1)NC1C2C=C(C(=CC=2N=CN=1)O)OC)F

Computed Properties

  • Exact Mass: 319.0523825g/mol
  • Monoisotopic Mass: 319.0523825g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 67.3Ų

7-QUINAZOLINOL, 4-[(3-CHLORO-4-FLUOROPHENYL)AMINO]-6-METHOXY- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P027RV8-100mg
4-((3-Chloro-4-fluorophenyl)amino)-6-methoxyquinazolin-7-ol
 451494-91-0 95%
100mg
 $265.00 2024-05-02
1PlusChem
1P027RV8-250mg
4-((3-Chloro-4-fluorophenyl)amino)-6-methoxyquinazolin-7-ol
 451494-91-0 95%
250mg
 $450.00 2024-05-02
1PlusChem
1P027RV8-1g
4-((3-Chloro-4-fluorophenyl)amino)-6-methoxyquinazolin-7-ol
 451494-91-0 95%
1g
 $1179.00 2024-05-02

7-QUINAZOLINOL, 4-[(3-CHLORO-4-FLUOROPHENYL)AMINO]-6-METHOXY- Related Literature

451494-91-0 (7-QUINAZOLINOL, 4-[(3-CHLORO-4-FLUOROPHENYL)AMINO]-6-METHOXY-) Related Products

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